![molecular formula C22H18N2 B189205 2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene CAS No. 37428-96-9](/img/structure/B189205.png)
2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene
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Overview
Description
2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene, also known as PPh3N2, is a nitrogen-containing heterocyclic compound that has been extensively studied for its potential applications in organic synthesis and catalysis. This molecule is of particular interest due to its unique structural features, which give rise to its ability to act as a powerful nucleophile and base.
Mechanism of Action
The mechanism of action of 2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene is complex and depends on the specific reaction in which it is being used. In general, this compound acts as a powerful nucleophile and base due to the presence of its nitrogen-containing heterocyclic ring. This ring is able to donate a lone pair of electrons, which can be used to attack electrophilic species and initiate a variety of different reactions.
Biochemical and Physiological Effects:
While this compound has not been extensively studied for its biochemical and physiological effects, it is generally considered to be relatively non-toxic and non-reactive. However, as with any chemical compound, caution should be exercised when handling and working with this compound.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene is its ability to act as a powerful nucleophile and base in a variety of different reactions. This makes it a valuable tool for organic chemists and catalysis researchers. However, this compound can be difficult to handle and work with due to its sensitivity to air and moisture, which can cause it to degrade and lose its reactivity.
Future Directions
There are a number of different future directions for research on 2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. One potential area of study is the development of new synthetic methods for preparing this compound and related compounds. Another area of interest is the use of this compound as a catalyst in a variety of different reactions, including the synthesis of complex organic molecules and the production of fine chemicals. Additionally, there may be potential applications for this compound in the fields of materials science and nanotechnology, although further research will be needed to explore these possibilities.
Synthesis Methods
The synthesis of 2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene can be achieved through a number of different methods, including the reaction of triphenylphosphine with azidotrimethylsilane, the reaction of triphenylphosphine with azidotrimethylsilane followed by reduction with lithium aluminum hydride, and the reaction of triphenylphosphine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone followed by reduction with lithium aluminum hydride.
Scientific Research Applications
2,4,5-Triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene has been widely studied for its potential applications in organic synthesis and catalysis. One of the most notable applications of this compound is its use as a powerful nucleophile and base in a variety of different reactions, including the synthesis of heterocyclic compounds, the preparation of enol ethers, and the formation of carbon-carbon bonds.
properties
CAS RN |
37428-96-9 |
---|---|
Molecular Formula |
C22H18N2 |
Molecular Weight |
310.4 g/mol |
IUPAC Name |
2,4,5-triphenyl-1,3-diazabicyclo[3.1.0]hex-3-ene |
InChI |
InChI=1S/C22H18N2/c1-4-10-17(11-5-1)20-22(19-14-8-3-9-15-19)16-24(22)21(23-20)18-12-6-2-7-13-18/h1-15,21H,16H2 |
InChI Key |
WBGPXLGRLVZYHL-UHFFFAOYSA-N |
SMILES |
C1C2(N1C(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES |
C1C2(N1C(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
Other CAS RN |
37428-96-9 |
Origin of Product |
United States |
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